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Introduction

Mectizan, with its active ingredient ivermectin, is a potent antiparasitic agent that has found a
unique and valuable application in neuroscience research. Its primary mechanism of action
involves the modulation of ion channel activity. In invertebrates, ivermectin targets glutamate-
gated chloride channels (GluCls), leading to hyperpolarization and paralysis.[1][2] While
vertebrates do not possess GIluCls, ivermectin has been shown to interact with several other
ligand-gated ion channels present in mammalian neurons, albeit at different concentrations.
This property makes it a powerful tool for probing the function of specific ion channels in
neuronal cultures, enabling researchers to selectively activate or modulate neuronal activity.

These application notes provide an overview of the use of Mectizan to probe the function of
various ion channels in neuronal cultures, complete with detailed protocols and data
presentation to guide experimental design.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10770060#bc-rfq
https://www.benchchem.com/product/b10770060/docs?utm_src=pdf-body#application-notes-utilizing-mectizan-ivermectin-to-probe-ion-channel-function-in-neuronal-cultures
https://pmc.ncbi.nlm.nih.gov/articles/PMC5402169/
https://en.wikipedia.org/wiki/Ivermectin
https://www.benchchem.com/product/b10770060/docs?utm_src=pdf-body#application-notes-utilizing-mectizan-ivermectin-to-probe-ion-channel-function-in-neuronal-cultures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10770060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Key lon Channel Targets of lIvermectin in Neuronal
Systems

Ivermectin's utility in neuroscience stems from its ability to interact with several key ion
channels:

o Glutamate-Gated Chloride Channels (GIuCls): As the primary target in invertebrates, the
expression of exogenous GluCls in mammalian neurons allows for their specific and potent
silencing upon application of ivermectin.[3] This chemogenetic approach provides a
reversible method to inhibit neuronal activity. The influx of chloride ions through the activated
GluCls leads to hyperpolarization, effectively silencing the neuron.[3]

o GABA-A Receptors: Ivermectin acts as a positive allosteric modulator of GABA-A receptors
in mammals.[1] It can enhance the current induced by GABA, the primary inhibitory
neurotransmitter in the central nervous system.[4] This potentiation of GABAergic signaling
can lead to a general dampening of neuronal excitability.

o P2X4 Receptors: Ivermectin is a potent positive allosteric modulator of P2X4 receptors, a
subtype of ATP-gated ion channels.[5][6][7] It significantly increases the apparent affinity of
ATP for the receptor and slows the deactivation of the channel, leading to prolonged channel
opening.[6]

o G-protein-gated Inwardly Rectifying Potassium (GIRK) Channels: Recent studies have
shown that ivermectin can directly activate GIRK channels in a manner that is dependent on
phosphatidylinositol-4,5-bisphosphate (PIP2) but independent of Gy subunits.[8] This
activation of potassium channels leads to hyperpolarization and a decrease in neuronal
excitability.

Data Presentation: Ivermectin's Effects on Various
lon Channels

The following tables summarize the quantitative data from various studies on the effects of
ivermectin on different ion channels in neuronal and heterologous expression systems.
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BENCHE

lon Channel Ivermectin Observed
Cell Type . Reference
Target Concentration  Effect
Activation of a
Glutamate-Gated  Cultured )
) ) chloride current
Chloride Hippocampal 5nM [9]
large enough to
Channels (GIuCl)  Neurons )
silence neurons.
95.83% of
Rodent or human GluCl+ neurons
iPSC-derived 20 nM did not generate [10]
sensory neurons an action
potential.
Mouse o
) 17.8 nM (Half- Potentiation of
GABA-A Hippocampal ) ]
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Receptors Embryonic o )
potentiation) chloride currents.
Neurons
Enhanced
Mouse
] responses to 2
Hippocampal
) 0.1 uM UM GABA to [4]
Embryonic i
273% within 60
Neurons
seconds.
Potentiation of
GABA-gated
Recombinant current and
alpB2y2L 0.1-30 pM induction of an [11]
GABAARs irreversible
current
component.
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P2X4 Receptors
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expression

~250 nM (EC50)

amplitude and
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o (6]
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ATP-evoked
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Cultured Activation of
GIRK Channels Hippocampal Not specified native GIRK [8]
Neurons current.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures, the following diagrams are
provided in DOT language.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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